Cas no 630424-80-5 (3-(2,3-Dihydro-1-benzofuran-7-yl)prop-2-enoic acid)

• Product Name: 3-(2,3-Dihydro-1-benzofuran-7-yl)prop-2-enoic acid
• CAS No: 630424-80-5
• MF: C₁₁H₁₀O₃
• MW: 190.1953
• MDL: MFCD20658882
• CID: 1650651
• PubChem ID: 22250226
• Update Time: 2024-11-08

3-(2,3-Dihydro-1-benzofuran-7-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2,3-dihydro-7-benzofuranyl)-
• (E)-3-(2,3-dihydrobenzofuran-7-yl)acrylic acid
• 3-(2,3-Dihydro-1-benzofuran-7-yl)prop-2-enoic acid
• SCHEMBL1536465
• C13146
• (E)-3-(2,3-dihydro-1-benzofuran-7-yl)prop-2-enoic acid
• 209256-74-6
• (2E)-3-(2,3-dihydro-1-benzofuran-7-yl)prop-2-enoic acid
• (E)-3-(2,3-dihydrobenzofuran-7-yl)acrylicacid
• CS-15189
• 630424-80-5
• 3-(2,3-Dihydrobenzofuran-7-yl)acrylic acid
• CS-B1658
• AKOS037650697
• KDOYLWCEHVDCEO-SNAWJCMRSA-N
• EN300-1854604

• MDL： MFCD20658882
• Inchi： 1S/C11H10O3/c12-10(13)5-4-8-2-1-3-9-6-7-14-11(8)9/h1-5H,6-7H2,(H,12,13)
• InChI Key： KDOYLWCEHVDCEO-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C2C([H])=C([H])C([H])=C(C([H])=C([H])C(=O)O[H])C1=2

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.9

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives